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Compound of Interest

Compound Name: DH376

Cat. No.: B607094

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

DH376, a potent diacylglycerol lipase inhibitor. Given that a specific Safety Data Sheet (SDS)
for DH376 is not publicly available, this guide is based on general best practices for handling
potent, powdered research chemicals of a similar nature. It is imperative to obtain the official

SDS from your supplier before commencing any work with this compound.

Understanding DH376

DH376 is a synthetic organic compound that acts as a potent inhibitor of diacylglycerol lipases

(DAGL), specifically targeting ABHD6 and DAGLa.[1] It is utilized in research settings to study

the effects of DAGL inhibition, such as its role in preventing fasting-induced refeeding in animal
models.[1]

Physico-chemical Properties:
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Property Value
{2-[(2R,5R)-2-benzyl-5-(but-3-yn-1-yl)piperidine-

IUPAC Name 1-carbonyl]-2H-1,2,3-triazol-4-yl}bis(4-
fluorophenyl)methanol

Molecular Weight 542.21 g/mol

Compound Class

Synthetic organic

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a cautious approach is necessary. The following PPE is

mandatory when handling DH376 in its powdered form and in solution:

PPE Category

Required Equipment Specifications

Hand Protection

Ensure gloves are rated for
Nitrile gloves (double-gloving chemical resistance. Change
recommended) gloves immediately if

contaminated.

Eye Protection

Safety glasses with side )
i ] Goggles are required when
shields or chemical splash ] ) )
there is a risk of splashing.

goggles
Body Protection Laboratory coat Must be fully buttoned.
Required when handling the
) ) NIOSH-approved respirator powder outside of a certified
Respiratory Protection ] ]
(e.g., N95 or higher) chemical fume hood to prevent

inhalation.

Operational Plan: Handling Procedures

Engineering Controls:

e Primary: All handling of powdered DH376, including weighing and initial solubilization, must

be conducted in a certified chemical fume hood to minimize inhalation exposure.
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e Secondary: A designated area for the handling of potent compounds should be established.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) within the
fume hood.

o Don all required PPE as outlined in the table above.

e Weighing (in a chemical fume hood):

o Carefully open the container with the powdered DH376.

o Use a dedicated, clean spatula to transfer the desired amount to a weigh boat.

o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

o Securely close the primary container.

e Solubilization:

o Add the desired solvent to the vial containing the weighed DH376.

o Gently swirl or vortex to dissolve. Avoid splashing.

e Post-Handling:

o Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%
ethanol) to decontaminate.

o Dispose of all contaminated disposable materials as hazardous waste.

o Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,
then eye protection).
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o Wash hands thoroughly with soap and water.

Disposal Plan

o Solid Waste: All disposable items contaminated with DH376 (e.g., weigh boats, pipette tips,
gloves) must be placed in a clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions of DH376 and contaminated solvents should be collected in
a designated, sealed hazardous waste container. Do not pour down the drain.

o Container Disposal: The empty primary container should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous liquid waste. The rinsed container can then
be disposed of according to institutional guidelines.

Experimental Workflow and Safety Decision Making

The following diagram outlines the logical workflow for safely handling a research chemical like
DH376 where a specific SDS is not readily available.
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Workflow for handling research chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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